Cas no 913983-21-8 (5-Iodo-1-triisopropylsilanyl-1H-pyrrolo-[2,3-b]pyridine)

• Product Name: 5-Iodo-1-triisopropylsilanyl-1H-pyrrolo-[2,3-b]pyridine
• CAS No: 913983-21-8
• MF: C₁₆H₂₅IN₂Si
• MW: 400.37307715416
• MDL: MFCD08688598
• CID: 996368
• PubChem ID: 329771957
• Update Time: 2025-06-13

5-Iodo-1-triisopropylsilanyl-1H-pyrrolo-[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-IODO-1-TRIISOPROPYLSILANYL-1H-PYRROLO[2,3-B]PYRIDINE
• (5-iodopyrrolo[2,3-b]pyridin-1-yl)-tri(propan-2-yl)silane
• 5-Iodo-1-triisopropylsilanyl-1H-pyrrolo-[2,3-b]pyridine
• A-6704
• DTXSID10640113
• MFCD08688598
• 5-Iodo-1-[tri(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine
• 5-Iodo-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine
• D74459
• AKOS015853617
• CS-0082392
• AB48228
• 913983-21-8
• FT-0678323
• 5-Iodo-1-triisopropylsilanyl-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• DIQUATDIBROMIDEMONOHYDRATE
• DB-030142
• 5-iodo-1-(triisopropylsilyl)pyrrolo[2,3-b]pyridine
• 5-IODO-1-TRIISOPROPYLSILYL-1H-PYRROLO-[2,3-B]PYRIDINE

• MDL： MFCD08688598
• Inchi： 1S/C16H25IN2Si/c1-11(2)20(12(3)4,13(5)6)19-8-7-14-9-15(17)10-18-16(14)19/h7-13H,1-6H3
• InChI Key： VCPBNCQKRQSUFX-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C(=C1)C=CN2[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 400.08300
• Monoisotopic Mass: 400.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• Density: 1.33
• Boiling Point: 361.3°C at 760 mmHg
• Flash Point: 172.3°C
• Refractive Index: 1.572
• PSA: 17.82000
• LogP: 5.66450

5-Iodo-1-triisopropylsilanyl-1H-pyrrolo-[2,3-b]pyridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Iodo-1-triisopropylsilanyl-1H-pyrrolo-[2,3-b]pyridine

Introduction to 5-Iodo-1-triisopropylsilanyl-1H-pyrrolo-[2,3-b]pyridine (CAS No. 913983-21-8)

5-Iodo-1-triisopropylsilanyl-1H-pyrrolo-[2,3-b]pyridine, identified by its CAS number 913983-21-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrolopyridine derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule combines a pyrrole ring fused with a pyridine ring, an arrangement that is known to enhance its interaction with biological targets. Additionally, the presence of an iodo substituent and a triisopropylsilanyl group at the 1-position introduces unique reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry.

The 5-Iodo-1-triisopropylsilanyl-1H-pyrrolo-[2,3-b]pyridine (CAS No. 913983-21-8) is particularly interesting due to its potential role in the development of novel pharmaceutical agents. The pyrrolopyridine scaffold is a privileged structure in drug discovery, with several approved drugs featuring this moiety. For instance, it has been demonstrated that pyrrolopyridines can exhibit inhibitory activity against various enzymes and receptors, making them promising candidates for treating conditions such as cancer, inflammation, and neurological disorders. The iodo group at the 5-position provides a handle for further chemical modification via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous cellular processes. 5-Iodo-1-triisopropylsilanyl-1H-pyrrolo-[2,3-b]pyridine (CAS No. 913983-21-8) has emerged as a key building block in the synthesis of molecules designed to disrupt these interactions. The silanyl group at the 1-position not only enhances the solubility of the compound but also serves as a protective group that can be selectively removed under specific conditions, allowing for further functionalization. This dual functionality makes it an attractive candidate for exploring new chemical space in drug design.

One of the most compelling aspects of 5-Iodo-1-triisopropylsilanyl-1H-pyrrolo-[2,3-b]pyridine (CAS No. 913983-21-8) is its potential application in modulating kinase activity. Kinases are enzymes that play a central role in signal transduction pathways and are frequently implicated in diseases such as cancer. By designing molecules that can bind to and inhibit specific kinases, researchers aim to develop therapies that can selectively target diseased cells while minimizing side effects. The pyrrolopyridine core is known to interact with the ATP-binding site of kinases, making it an ideal scaffold for kinase inhibitors. The iodo substituent allows for further derivatization to optimize binding affinity and selectivity.

Recent studies have highlighted the importance of conformational flexibility in drug-like molecules, particularly when targeting flexible protein targets such as kinases. The structure of 5-Iodo-1-triisopropylsilanyl-1H-pyrrolo-[2,3-b]pyridine (CAS No. 913983-21-8) provides a balance between rigidity and flexibility due to the presence of the silanyl group and the aromatic rings. This conformational adaptability can be exploited to improve binding interactions with biological targets by allowing the molecule to adopt multiple orientations within the binding pocket.

The synthesis of 5-Iodo-1-triisopropylsilanyl-1H-pyrrolo-[2,3-b]pyridine (CAS No. 913983-21-8) involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. The introduction of the iodo group typically requires halogenation techniques such as electrophilic aromatic substitution or metal-catalyzed halogenation methods. The subsequent attachment of the triisopropylsilanyl group often employs silylation reactions under controlled conditions to ensure regioselectivity and high yields. These synthetic strategies highlight the compound's complexity and its suitability for advanced chemical applications.

In conclusion,5-Iodo-1-triisopropylsilanyl-1H-pyrrolo-[2,3-b]pyridine (CAS No. 913983-21-8) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel therapeutic agents targeting various diseases, particularly those involving protein-protein interactions and kinase inhibition. As research continues to uncover new biological functions and mechanisms, compounds like this are poised to play a pivotal role in advancing drug discovery efforts worldwide.